Methyl 2-{[(6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinyl)carbonyl]amino}benzenecarboxylate

• IUPAC Name: methyl 2-[(3-methyl-2,4-dioxo-1H-pyrimidine-6-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H13N3O5/c1-17-11(18)7-10(16-14(17)21)12(19)15-9-6-4-3-5-8(9)13(20)22-2/h3-7H,1-2H3,(H,15,19)(H,16,21)
• InChI Key: LKDDAWOWJCEGRL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C14H13N3O5
• Molecular Weight: 303.27 g/mol
• CAS No.: 861208-57-3

Description

Methyl 2-{[(6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinyl)carbonyl]amino}benzenecarboxylate is a useful research compound. Its molecular formula is C14H13N3O5 and its molecular weight is 303.274. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research in chemical synthesis has explored the reactivity of pyrimidinyl derivatives, leading to the development of novel compounds with potential applications in various fields. For instance, the reaction of acetylenecarboxylic acid with amines has been studied, demonstrating the synthesis of derivatives through hydrolysis, indicating the compound's utility in organic synthesis and potential in creating new chemical entities (Iwanami et al., 1964).

Crystal Structure Analysis

The compound's structural analysis has provided insights into its molecular configuration and interactions, contributing to the understanding of its chemical behavior and potential for designing drugs with specific target interactions. An example includes the crystal structure determination of a non-peptide angiotensin II receptor antagonist, revealing the compound's molecular arrangement and interactions, critical for its biological activity (Destro & Soave, 1995).

Potential Therapeutic Applications

The research has also delved into the compound's potential therapeutic applications, particularly in the development of novel pharmaceutical agents. For example, investigations into angiotensin II receptor antagonists highlight the compound's role in the synthesis of drugs that could be used to treat conditions such as hypertension (Destro & Soave, 1995).

Mechanism of Action

Target of Action

Similar compounds such as 4-hydroxy-2-quinolones have shown interesting pharmaceutical and biological activities, making them valuable in drug research and development .

Mode of Action

It’s worth noting that compounds with similar structures have been used in the synthesis of various heterocycles, most of which show unique biological activities .

Biochemical Pathways

Compounds with similar structures have been found to play significant roles in natural and synthetic chemistry, and their biologically and pharmacological activities .

Result of Action

Compounds with similar structures have shown significant pharmaceutical and biological activities .